Cas no 2580222-82-6 (2-{(benzyloxy)carbonylamino}-3,5,6-trifluorobenzoic acid)

• Product Name: 2-{(benzyloxy)carbonylamino}-3,5,6-trifluorobenzoic acid
• CAS No: 2580222-82-6
• MF: C₁₅H₁₀F₃NO₄
• MW: 325.239414691925
• CID: 5659736
• PubChem ID: 165894139
• Update Time: 2025-05-27

2-{(benzyloxy)carbonylamino}-3,5,6-trifluorobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-{[(benzyloxy)carbonyl]amino}-3,5,6-trifluorobenzoic acid
• 2580222-82-6
• EN300-27728418
• 2-{(benzyloxy)carbonylamino}-3,5,6-trifluorobenzoic acid

• Inchi： 1S/C15H10F3NO4/c16-9-6-10(17)13(11(12(9)18)14(20)21)19-15(22)23-7-8-4-2-1-3-5-8/h1-6H,7H2,(H,19,22)(H,20,21)
• InChI Key： WGEIVJZGTNFRDU-UHFFFAOYSA-N
• SMILES： FC1=CC(=C(C(C(=O)O)=C1NC(=O)OCC1C=CC=CC=1)F)F

Computed Properties

• Exact Mass: 325.05619229g/mol
• Monoisotopic Mass: 325.05619229g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 431
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 75.6Ų

Additional information on 2-{(benzyloxy)carbonylamino}-3,5,6-trifluorobenzoic acid

Comprehensive Overview of 2-{(benzyloxy)carbonylamino}-3,5,6-trifluorobenzoic acid (CAS No. 2580222-82-6)

2-{(benzyloxy)carbonylamino}-3,5,6-trifluorobenzoic acid (CAS No. 2580222-82-6) is a fluorinated benzoic acid derivative with significant applications in pharmaceutical and agrochemical research. This compound, characterized by its trifluorinated aromatic ring and benzyloxycarbonyl-protected amino group, has garnered attention due to its unique chemical properties and potential as a building block in drug discovery. Researchers frequently search for fluorinated benzoic acid derivatives and protected amino acid analogs, making this compound a subject of interest in modern synthetic chemistry.

The structural features of 2-{(benzyloxy)carbonylamino}-3,5,6-trifluorobenzoic acid include a carboxylic acid moiety at the 1-position and a benzyloxycarbonyl (Cbz) group at the 2-position, which serves as a protective group for amines. The presence of three fluorine atoms at the 3, 5, and 6 positions enhances the compound's lipophilicity and metabolic stability, traits highly valued in medicinal chemistry. These attributes align with current trends in fluorine-containing drug design, a hot topic in pharmaceutical development due to fluorine's ability to improve bioavailability and binding affinity.

In recent years, the demand for fluorinated building blocks like CAS No. 2580222-82-6 has surged, driven by the growing interest in targeted drug delivery systems and precision agriculture chemicals. The compound's multi-fluorinated aromatic core makes it particularly useful for studying structure-activity relationships (SAR) in bioactive molecules. Researchers often inquire about synthetic routes for fluorinated benzoic acids or Cbz-protected intermediates, highlighting the relevance of this chemical in academic and industrial laboratories.

The physicochemical properties of 2-{(benzyloxy)carbonylamino}-3,5,6-trifluorobenzoic acid contribute to its versatility. Its moderate polarity (from the carboxylic acid) and lipophilic character (from the fluorinated benzene ring) allow for diverse applications in peptide synthesis and small molecule optimization. These characteristics address common search queries such as "fluorinated Cbz-amino acids solubility" or "benzoic acid derivatives for drug conjugation", reflecting practical concerns in chemical research.

From a synthetic perspective, CAS No. 2580222-82-6 serves as a valuable intermediate for constructing more complex molecules. The Cbz group can be selectively removed under mild hydrogenolysis conditions, making it suitable for stepwise synthesis strategies. This aligns with the pharmaceutical industry's need for orthogonal protection methods, a frequently searched topic among synthetic chemists. The compound's crystalline nature also facilitates purification and characterization, important factors in high-throughput screening workflows.

Environmental and regulatory considerations surrounding fluorinated organic compounds have become increasingly prominent in scientific discussions. While 2-{(benzyloxy)carbonylamino}-3,5,6-trifluorobenzoic acid is not classified as hazardous, its biodegradation pathways and ecological impact represent areas of active investigation. These concerns mirror broader searches about green chemistry approaches to fluorinated molecules and sustainable pharmaceutical intermediates, demonstrating the compound's relevance to contemporary environmental chemistry.

Analytical characterization of 2580222-82-6 typically involves NMR spectroscopy (particularly 19F NMR for the trifluorinated pattern), mass spectrometry, and HPLC purity analysis. These techniques correspond to common search terms like "fluorine NMR chemical shifts" or "HPLC methods for aromatic acids", indicating the compound's utility in analytical method development. The distinct 19F NMR signature of this molecule makes it particularly useful as a spectroscopic probe in chemical biology studies.

In material science applications, the π-conjugated system of 2-{(benzyloxy)carbonylamino}-3,5,6-trifluorobenzoic acid has potential in designing organic electronic materials. The electron-withdrawing effect of the fluorine atoms modifies the compound's electronic properties, a feature explored in searches related to "fluorinated aromatic compounds for OLEDs". This dual applicability in both life sciences and materials research enhances the compound's scientific value.

Storage and handling recommendations for CAS No. 2580222-82-6 emphasize protection from moisture and maintenance at room temperature under inert atmosphere, reflecting standard practices for carboxylic acid derivatives. Such practical information addresses frequently asked questions about "stable storage conditions for fluorinated acids" in research settings. The compound's shelf stability under proper conditions makes it convenient for laboratory use.

Future research directions involving 2-{(benzyloxy)carbonylamino}-3,5,6-trifluorobenzoic acid may explore its incorporation into bioconjugates or metal-organic frameworks (MOFs), areas generating substantial scientific interest. The compound's multiple functional handles (carboxylic acid and protected amine) position it as a versatile linker in supramolecular chemistry, connecting to trending searches about "multifunctional aromatic building blocks". As synthetic methodologies advance, this fluorinated benzoic acid derivative will likely find expanded applications across chemical disciplines.